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Compound of Interest

Compound Name: Shellolic acid

Cat. No.: B3052732 Get Quote

Essential Safety and Handling Guide for Shellolic
Acid
This guide provides comprehensive safety, handling, and disposal procedures for Shellolic
acid, tailored for researchers, scientists, and drug development professionals. Adherence to

these protocols is crucial for ensuring a safe laboratory environment and the integrity of your

research.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative properties of Shellolic
acid and its natural source, shellac.
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Property Value Source(s)

Shellolic Acid

CAS Number 4448-95-7 [1][2]

Molecular Formula C15H20O6 [1][2][3]

Molecular Weight 296.32 g/mol [1][2][3]

Melting Point 204-207 °C [1][3]

Appearance Crystalline solid [3]

UV max (in ethanol) 231 nm [3]

Shellac (source of Shellolic

Acid)

Specific Gravity 1.14 - 1.21 [4]

Acute Toxicity (Oral LD50, rat) > 5 g/kg [5]

Solubility

Soluble in alcohol and

aqueous alkaline solutions;

insoluble in water.

[4][6]

Operational Plan: Handling Shellolic Acid in a
Laboratory Setting
This section outlines the step-by-step protocol for the safe handling of Shellolic acid.

Personal Protective Equipment (PPE)
Before handling Shellolic acid, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a risk of splashing.

Hand Protection: Nitrile or neoprene gloves are recommended. Inspect gloves for any signs

of degradation or perforation before use.
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Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashes, a chemically resistant apron should be worn over the lab coat.

Respiratory Protection: While Shellolic acid is not highly volatile, a respirator with an acid

gas cartridge should be available and used if handling the powder outside of a fume hood or

if aerosolization is possible.

Experimental Workflow
The following diagram illustrates a typical workflow for handling Shellolic acid in a laboratory

experiment.
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Step-by-Step Handling Protocol
Preparation:

Ensure your work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Assemble all necessary equipment, such as glassware, stir bars, and solvents.

Weighing and Transfer:

When weighing solid Shellolic acid, do so in a fume hood to minimize inhalation risk.

Use a spatula for transferring the powder. Avoid creating dust.

Close the container tightly after use.

Dissolving:

Shellolic acid is soluble in alcohols and aqueous alkaline solutions[4][6].

When dissolving, add the solid to the solvent slowly while stirring to prevent clumping.

If diluting an acidic solution, always add the acid to water, never the other way around.

During the Experiment:

Keep all containers with Shellolic acid covered when not in use.

Avoid contact with skin and eyes.

In case of accidental contact, immediately flush the affected area with copious amounts of

water for at least 15 minutes and seek medical attention[7].

Disposal Plan for Shellolic Acid Waste
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.
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Waste Segregation
Solid Waste: Unused or expired Shellolic acid powder, as well as any contaminated solid

materials (e.g., weigh boats, contaminated paper towels), should be collected in a

designated, labeled hazardous waste container.

Liquid Waste: Solutions containing Shellolic acid should be collected in a separate, labeled

hazardous waste container. Do not mix with incompatible waste streams.

Contaminated Sharps: Any needles, syringes, or other sharps contaminated with Shellolic
acid must be disposed of in a designated sharps container.

Glassware: Glassware that has come into contact with Shellolic acid should be triple-rinsed

with a suitable solvent (e.g., ethanol), and the rinsate collected as hazardous liquid waste.

The cleaned glassware can then be washed normally.

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of Shellolic acid waste.
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Disposal Plan for Shellolic Acid Waste

Step-by-Step Disposal Protocol
Neutralization (for small spills or dilute aqueous solutions):

For small spills of dilute acidic solutions, you can neutralize the spill by slowly adding a

weak base such as sodium bicarbonate until the pH is between 6 and 8.

Absorb the neutralized spill with an inert material (e.g., vermiculite, sand) and place it in

the solid hazardous waste container.

Container Management:

Keep waste containers closed except when adding waste.
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Ensure all waste containers are clearly and accurately labeled with their contents.

Storage:

Store waste containers in a designated, well-ventilated area away from incompatible

materials.

Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup of the hazardous waste. Do not dispose of Shellolic acid waste down the drain

or in the regular trash.

By following these guidelines, you can ensure the safe handling and disposal of Shellolic acid,

contributing to a secure and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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